Cas no 850349-20-1 (2-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine)

• Product Name: 2-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine
• CAS No: 850349-20-1
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• MDL: MFCD08706082
• CID: 716852
• PubChem ID: 17999221
• Update Time: 2024-10-26

2-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine
• 2-[(4-bromopyrazol-1-yl)methyl]pyridine
• 4-BROMO-1-(PYRIDIN-2-YL)METHYLPYRAZOLE
• Pyridine,2-[(4-bromo-1H-pyrazol-1-yl)methyl]-
• 4-Bromo-1-(pyridin-2-ylmethyl)-1h-pyrazole
• 2-(4-BROMO-PYRAZOL-1-YLMETHYL)-PYRIDINE
• Pyridine, 2-[(4-bromo-1H-pyrazol-1-yl)methyl]-
• 2-[(4-Bromo-1H-pyrazol-1-yl)methyl]pyridine
• BS-24233
• DTXSID10592284
• AKOS010259096
• 2-(4-bromo-pyrazol-1-ylmethyl)-pyridine, AldrichCPR
• CS-0456207
• 850349-20-1
• MFCD08706082

• MDL： MFCD08706082
• Inchi： 1S/C9H8BrN3/c10-8-5-12-13(6-8)7-9-3-1-2-4-11-9/h1-6H,7H2
• InChI Key： MDJPGCQKIHEAOM-UHFFFAOYSA-N
• SMILES： C1(CN2C=C(Br)C=N2)=NC=CC=C1

Computed Properties

• Exact Mass: 236.99000
• Monoisotopic Mass: 236.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 358.0±27.0 °C(Predicted)
• PSA: 30.71000
• LogP: 2.08890
• pka: 4.31±0.12(Predicted)

2-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C